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Compound of Interest

Compound Name: Beclabuvir Hydrochloride

Cat. No.: B612243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beclabuvir hydrochloride, with the chemical formula C36H46ClN5O5S and a molecular

weight of 696.3 g/mol , is a potent, non-nucleoside allosteric inhibitor of the hepatitis C virus

(HCV) NS5B RNA-dependent RNA polymerase.[1][2] It binds to the thumb site 1 of the

enzyme, effectively suppressing viral RNA replication.[3] This document provides a

comprehensive guide to the chemical and physical properties of beclabuvir hydrochloride,

crucial for its development and formulation as an antiviral agent.

Chemical Properties
Beclabuvir hydrochloride is the hydrochloride salt of beclabuvir. Its chemical structure and

key identifiers are summarized below.
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Property Value Reference

Chemical Name

(4bS,5aR)-12-Cyclohexyl-N-

(dimethylsulfamoyl)-3-

methoxy-5a-((1R,5S)-3-methyl-

3,8-diazabicyclo[3.2.1]octane-

8-carbonyl)-4b,5,5a,6-

tetrahydrocyclopropa[d]indolo[

2,1-a][4]benzazepine-5-

carboxamide hydrochloride

[1]

CAS Number 958002-36-3 [1]

Molecular Formula C36H46ClN5O5S [1]

Molecular Weight 696.3 g/mol [1]

Forced degradation studies have been conducted on beclabuvir hydrochloride to understand

its stability profile. These studies are essential for identifying potential degradation products

and developing stable formulations.[5]

Physical Properties
The physical properties of an active pharmaceutical ingredient (API) like beclabuvir
hydrochloride are critical for its formulation into a safe and effective drug product.

Property Value Reference

Solubility

Soluble in DMSO (≥ 30

mg/mL). A related compound

was found to have an

amorphous aqueous solubility

of <1 µg/mL, suggesting low

aqueous solubility.

[4][6]

Biopharmaceutics

Classification System (BCS)

Related compounds have

been categorized as Class II,

indicating high permeability

and low solubility.

[4]
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Further quantitative data on melting point, pKa, and a detailed aqueous solubility profile are not

readily available in the public domain and would typically be found in proprietary preformulation

studies.

Experimental Protocols
Detailed experimental protocols for the physicochemical characterization of beclabuvir
hydrochloride are not publicly available. However, standard pharmaceutical industry practices

for API characterization would involve the following methodologies.

Solubility Determination
A standard shake-flask method would be employed to determine the equilibrium solubility of

beclabuvir hydrochloride in various solvents, including water and buffered solutions at

different pH values (typically over the physiological pH range of 1.2 to 6.8).[7] The

concentration of the dissolved compound would be measured using a validated analytical

technique, such as high-performance liquid chromatography (HPLC).

Melting Point Determination
Differential Scanning Calorimetry (DSC) is the standard method for determining the melting

point and other thermal transitions of a crystalline solid.[8][9] A small, accurately weighed

sample would be heated at a constant rate in a controlled atmosphere, and the heat flow to the

sample would be monitored.

pKa Determination
The acid dissociation constant (pKa) can be determined experimentally using methods such as

potentiometric titration or UV-Vis spectrophotometry.[10] These methods involve monitoring

changes in pH or absorbance as a strong acid or base is added to a solution of the compound.

Solid-State Characterization (X-ray Powder Diffraction -
XRPD)
XRPD is a critical technique for characterizing the solid-state form of an API, including

identifying its crystalline or amorphous nature and detecting polymorphism. The sample is

irradiated with X-rays, and the diffraction pattern is recorded and analyzed.[11][12]
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Mechanism of Action and Signaling Pathway
Beclabuvir is an allosteric inhibitor of the HCV NS5B polymerase, a key enzyme in the viral

replication cycle. By binding to a site distinct from the enzyme's active site, it induces a

conformational change that inhibits the polymerase's function, thereby preventing the synthesis

of new viral RNA.
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Caption: Mechanism of action of beclabuvir hydrochloride.

Experimental Workflow for Physicochemical
Characterization
A typical workflow for the physicochemical characterization of a new drug candidate like

beclabuvir hydrochloride is outlined below.
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Caption: A generalized workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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